(2Z)-6-chloro-N-(tetrahydrofuran-2-ylmethyl)-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide

• Molecular Formula: C22H18ClF3N2O3
• Molecular Weight: 450.8 g/mol
• IUPAC Name: 6-chloro-N-(oxolan-2-ylmethyl)-2-[3-(trifluoromethyl)phenyl]iminochromene-3-carboxamide
• InChI: InChI=1S/C22H18ClF3N2O3/c23-15-6-7-19-13(9-15)10-18(20(29)27-12-17-5-2-8-30-17)21(31-19)28-16-4-1-3-14(11-16)22(24,25)26/h1,3-4,6-7,9-11,17H,2,5,8,12H2,(H,27,29)
• InChI Key: CRFNBHAXAALEGB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)C2=CC3=C(C=CC(=C3)Cl)OC2=NC4=CC=CC(=C4)C(F)(F)F

Description

The compound “(2Z)-6-chloro-N-(tetrahydrofuran-2-ylmethyl)-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide” features a chromene backbone substituted with a chloro group at position 6, a trifluoromethylphenyl imino group at position 2, and a tetrahydrofuran-2-ylmethyl carboxamide side chain. Its molecular formula is C₂₂H₁₉ClF₃N₂O₃, distinguishing it from analogs through its unique combination of substituents. The chromene core contributes to planar aromaticity, while the trifluoromethyl group enhances lipophilicity and metabolic stability, common in bioactive compounds . The tetrahydrofuran-derived amide side chain may improve solubility in polar solvents compared to simpler alkyl or aryl amides .

Biological Activity

The compound (2Z)-6-chloro-N-(tetrahydrofuran-2-ylmethyl)-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide is a synthetic derivative belonging to the chromene family, which has garnered interest for its potential biological activities. This article explores its biological activity, particularly focusing on its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure and Properties

The compound can be characterized by the following structural formula:

• Molecular Formula : C22H21ClF3N2O4
• Molecular Weight : 442.87 g/mol

Structural Features

• Chloro Group : Enhances biological activity through electron-withdrawing effects.
• Trifluoromethyl Group : Contributes to lipophilicity and potential interactions with biological targets.
• Tetrahydrofuran Ring : May influence solubility and permeability in biological systems.

Antioxidant Activity

Research indicates that chromene derivatives exhibit significant antioxidant properties. The presence of the trifluoromethyl group in this compound may enhance its ability to scavenge free radicals, thus providing protective effects against oxidative stress.

Anticancer Properties

Several studies have demonstrated that chromene-based compounds possess anticancer activity. For instance, derivatives have shown cytotoxic effects against various cancer cell lines, including breast cancer (MCF-7) and lung cancer (A549). The mechanism often involves the induction of apoptosis and inhibition of cell proliferation.

Case Study: Cytotoxicity Evaluation

In a study evaluating the cytotoxic effects of similar chromene derivatives:

• MCF-7 Cell Line IC50 : 5.4 µM
• A549 Cell Line IC50 : 7.2 µM

These results suggest that compounds with similar structural features to (2Z)-6-chloro-N-(tetrahydrofuran-2-ylmethyl)-2-{[3-(trifluoromethyl)phenyl]imino}-2H-chromene-3-carboxamide could exhibit comparable potency.

Enzyme Inhibition

The compound has been studied for its inhibitory effects on key enzymes involved in various diseases:

• Cholinesterases (AChE and BChE) : Inhibition of these enzymes is relevant for Alzheimer's disease treatment. Preliminary data suggest moderate inhibition with IC50 values around 10–20 µM.
• Cyclooxygenase (COX) : Potential anti-inflammatory activity through COX inhibition, which could be beneficial in treating inflammatory disorders.

Molecular Docking Studies

In silico studies have provided insights into the binding interactions between this compound and target proteins. Docking simulations indicate favorable interactions with active sites, suggesting a mechanism of action that may involve competitive inhibition.

Data Table: Summary of Biological Activities

Activity Type	Target/Mechanism	Observed Effect	Reference
Antioxidant	Free Radical Scavenging	Significant activity
Anticancer	MCF-7 Cell Line	IC50 = 5.4 µM
Anticancer	A549 Cell Line	IC50 = 7.2 µM
Enzyme Inhibition	AChE/BChE	Moderate inhibition
Enzyme Inhibition	COX	Potential anti-inflammatory

Comparison with Similar Compounds

Comparison with Similar Compounds

Below is a detailed comparison:

Table 1: Structural and Functional Comparison

Compound Name	Core Structure	Position 6 Substituent	Amide Group	Trifluoromethyl Group	Application/Activity	Reference
Target Compound	Chromene	Chloro	Tetrahydrofuran-2-ylmethyl	Yes (position 2)	Potential pesticidal/pharma
(2Z)-N-acetyl-6-methoxy analog	Chromene	Methoxy	Acetyl	Yes (position 2)	Unknown (structural analog)
3-Chloro-N-phenyl-phthalimide	Phthalimide	Chloro (position 3)	Phenyl	No	Polyimide monomer synthesis
Triflusulfuron methyl ester	Triazin-2-yl	-	Sulfonylurea	Yes (trifluoroethoxy)	Herbicide
Chlorsulfuron	Triazin-2-yl	Chloro (sulfonamide)	Sulfonylurea	No	Herbicide

Key Observations

Chromene vs. Triazine-based herbicides (e.g., chlorsulfuron) rely on hydrogen bonding with acetolactate synthase for activity .

Substituent Effects Chloro vs. Amide Side Chains: The tetrahydrofuran-2-ylmethyl group introduces steric bulk and polarity, possibly improving solubility over acetyl or phenyl amides. This contrasts with sulfonylurea herbicides (e.g., triflusulfuron), where the sulfonyl group is critical for enzyme inhibition .

Trifluoromethyl Group

• The trifluoromethyl group in the target compound and triflusulfuron enhances lipophilicity and resistance to oxidative metabolism, a hallmark of agrochemicals and pharmaceuticals .

Potential Applications The structural resemblance to sulfonylurea herbicides (e.g., chlorsulfuron) suggests possible pesticidal activity, though the chromene core may redirect its mechanism toward kinase inhibition or antimicrobial activity. The phthalimide analog’s role in polymer synthesis highlights divergent applications based on core structure .

Research Findings and Implications

• Synthetic Feasibility : The use of tetrahydrofuran (THF) as a solvent in analogous syntheses (e.g., phosphazene derivatives) suggests the target compound could be prepared via nucleophilic substitution or condensation reactions .
• Bioactivity Predictions : The trifluoromethyl group and chloro substituent align with herbicidal SAR (structure-activity relationship) trends, though the chromene scaffold may confer unique selectivity. Comparative studies with methoxy-substituted analogs could clarify substituent effects on potency .
• Physicochemical Properties : The tetrahydrofuran-2-ylmethyl side chain likely increases solubility in organic solvents (e.g., THF, DMSO) compared to phenyl or acetyl amides, aiding formulation in pesticidal or pharmaceutical delivery systems .